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For Researchers, Scientists, and Drug Development Professionals

Introduction
Carquejol is a monoterpene alcohol found in the essential oil of various plant species, most

notably Baccharis trimera (Less.) DC., commonly known as "carqueja". This compound, along

with its acetate ester, carquejyl acetate, is a significant contributor to the aromatic and

medicinal properties of the essential oil. Research has indicated potential anti-inflammatory

and analgesic properties, making it a compound of interest for pharmaceutical and therapeutic

applications. This document provides detailed protocols for the extraction of Carquejol-rich

essential oil from Baccharis trimera via hydrodistillation, followed by its quantitative analysis

using Gas Chromatography-Mass Spectrometry (GC-MS). Additionally, a proposed signaling

pathway for its anti-inflammatory action is presented.

Data Presentation
A summary of typical quantitative data for the hydrodistillation of Baccharis trimera essential oil

and its subsequent analysis is presented in the tables below. These values can vary based on

plant material, geographical location, and specific experimental conditions.

Table 1: Hydrodistillation Yield and Composition of Baccharis trimera Essential Oil
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Parameter Typical Value Reference

Plant Material Dried aerial parts [1]

Extraction Method Hydrodistillation [1]

Essential Oil Yield (% w/w) 0.5 - 1.5% [2]

Carquejyl Acetate Content (%) 23 - 71% [1]

Carquejol Content (%) 0.5 - 5.0% [1]

Other Major Components
β-Pinene, Limonene,

Spathulenol
[1]

Table 2: GC-MS Parameters for the Analysis of Carquejol and Carquejyl Acetate

Parameter Recommended Setting

Gas Chromatograph

Column
DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25

µm film thickness)

Carrier Gas Helium at a constant flow rate of 1.0 mL/min

Injector Temperature 250 °C

Injection Mode Split (e.g., 50:1) or Splitless

Oven Temperature Program
Initial temperature 60°C, hold for 2 min, ramp at

4°C/min to 240°C, hold for 5 min

Mass Spectrometer

Ion Source Temperature 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Scan Range 40-400 amu

Transfer Line Temperature 280 °C
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Experimental Protocols
Protocol 1: Hydrodistillation of Baccharis trimera
Essential Oil
This protocol describes the extraction of essential oil from the aerial parts of Baccharis trimera

using a Clevenger-type apparatus.

Materials and Equipment:

Dried aerial parts of Baccharis trimera

Clevenger-type hydrodistillation apparatus

Heating mantle

Round-bottom flask (2 L)

Condenser

Graduated collection tube

Distilled water

Anhydrous sodium sulfate

Procedure:

Plant Material Preparation: Weigh approximately 100 g of dried and coarsely powdered

aerial parts of Baccharis trimera.

Apparatus Setup: Place the plant material into a 2 L round-bottom flask. Add 1 L of distilled

water, ensuring the plant material is fully submerged.

Set up the Clevenger-type apparatus with the flask on a heating mantle. Connect the

condenser and ensure a steady flow of cold water.
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Hydrodistillation: Gently heat the mixture to boiling. The distillation process should be carried

out for 3 hours, collecting the distillate in the graduated collection tube.[3]

Essential Oil Collection: After 3 hours, turn off the heating mantle and allow the apparatus to

cool. Carefully collect the separated essential oil from the collection tube.

Drying: Dry the collected essential oil over anhydrous sodium sulfate to remove any residual

water.

Storage: Store the dried essential oil in a sealed, dark glass vial at 4°C until further analysis.

Protocol 2: GC-MS Analysis of Carquejol Essential Oil
This protocol outlines the qualitative and quantitative analysis of the extracted essential oil to

determine the content of carquejol and carquejyl acetate.

Materials and Equipment:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Helium carrier gas (99.999% purity)

Microsyringe

Autosampler vials

Hexane (GC grade)

Carquejol and carquejyl acetate analytical standards

Procedure:

Sample Preparation: Prepare a 1% (v/v) solution of the extracted essential oil in GC-grade

hexane.

Standard Preparation: Prepare a series of standard solutions of carquejol and carquejyl

acetate in hexane at concentrations ranging from 10 to 500 µg/mL to generate a calibration

curve.
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GC-MS Analysis:

Inject 1 µL of the prepared sample or standard solution into the GC-MS system.

Run the analysis using the parameters outlined in Table 2.

Data Analysis:

Identify the peaks corresponding to carquejol and carquejyl acetate by comparing their

mass spectra and retention times with those of the analytical standards and reference

libraries (e.g., NIST).

Quantify the amount of carquejol and carquejyl acetate in the essential oil by using the

calibration curve generated from the standard solutions.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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